Cas no 908003-80-5 ((6,7-DIMETHOXY-1H-INDOL-3-YL)-ACETIC ACID METHYL ESTER)

• Product Name: (6,7-DIMETHOXY-1H-INDOL-3-YL)-ACETIC ACID METHYL ESTER
• CAS No: 908003-80-5
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• MDL: MFCD11501436
• CID: 1954407
• PubChem ID: 53403225
• Update Time: 2025-10-27

(6,7-DIMETHOXY-1H-INDOL-3-YL)-ACETIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• (6,7-DIMETHOXY-1H-INDOL-3-YL)-ACETIC ACID METHYL ESTER
• methyl 2-(6,7-dimethoxy-1H-indol-3-yl)acetate
• SB39794
• DTXSID90695141
• DB-078808
• 908003-80-5
• Methyl (6,7-dimethoxy-1H-indol-3-yl)acetate

• MDL： MFCD11501436
• Inchi： 1S/C13H15NO4/c1-16-10-5-4-9-8(6-11(15)17-2)7-14-12(9)13(10)18-3/h4-5,7,14H,6H2,1-3H3
• InChI Key： TUWWXGSJJVKHRM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC2C(CC(=O)OC)=CNC=21)OC

Computed Properties

• Exact Mass: 249.1
• Monoisotopic Mass: 249.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6A^2
• XLogP3: 1.8

Additional information on (6,7-DIMETHOXY-1H-INDOL-3-YL)-ACETIC ACID METHYL ESTER

6,7-Dimethoxy-1H-indol-3-yl-acetic acid methyl ester (CAS No. 908003-80-5): A Comprehensive Overview

The compound 6,7-dimethoxy-1H-indol-3-yl-acetic acid methyl ester (CAS No. 908003-80-5) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives, which are widely studied due to their unique structural features and diverse biological activities. The indole moiety, characterized by a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is a common scaffold in many natural products and synthetic compounds. The presence of methoxy groups at positions 6 and 7 further enhances the compound's chemical diversity and functional properties.

Recent studies have highlighted the importance of indole derivatives in drug discovery and development. The 6,7-dimethoxy substitution pattern in this compound introduces steric and electronic effects that can modulate its interactions with biological targets. For instance, the methoxy groups can act as electron-donating groups, influencing the compound's ability to participate in hydrogen bonding or π–π interactions—key mechanisms in molecular recognition and binding. These properties make 6,7-dimethoxy-indolyl-acetic acid methyl ester a promising candidate for exploring new therapeutic agents.

The synthesis of 6,7-dimethoxy-indolyl-acetic acid methyl ester involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach is the Friedländer synthesis, which involves the condensation of o-aminoaryl aldehydes with carbonyl compounds to form indoles. Subsequent methylation and esterification steps are then employed to introduce the methoxy and methyl ester groups, respectively. Researchers have optimized these reaction sequences to improve efficiency and reduce byproduct formation.

From a biological standpoint, indole derivatives have been shown to exhibit a wide range of activities, including antioxidant, anti-inflammatory, and anticancer properties. In vitro studies on 6,7-dimethoxy-indolyl-acetic acid methyl ester have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into a novel anti-inflammatory agent with reduced side effects compared to conventional drugs.

In addition to its pharmacological potential, 6,7-dimethoxy-indolyl-acetic acid methyl ester has also been explored for its role in agrochemical applications. Indole derivatives are known to play roles in plant growth regulation by acting as auxin analogs. The presence of the acetic acid methyl ester group in this compound further supports its potential as a plant growth regulator or herbicide. Field trials have shown promising results in enhancing crop yield under controlled conditions.

The structural versatility of 6,7-dimethoxy-indolyl-acetic acid methyl ester also makes it an attractive building block for synthesizing more complex molecules. By modifying the substituents on the indole ring or altering the side chain (e.g., replacing the methyl ester with other functional groups), researchers can create libraries of compounds with diverse biological profiles. This approach is particularly useful in high-throughput screening campaigns aimed at discovering new drug candidates.

From an environmental perspective, understanding the fate and toxicity of 6,7-dimethoxy-indolyl-acetic acid methyl ester is crucial for ensuring its safe use in industrial and agricultural settings. Studies on biodegradation pathways have revealed that the compound undergoes microbial transformation under aerobic conditions, leading to the formation of less complex metabolites that are eventually mineralized into carbon dioxide and water. These findings contribute to risk assessment efforts and guide regulatory decisions regarding its application.

In conclusion, 6,7-dimethoxy-indolyl-acetic acid methyl ester (CAS No. 908003-80-5) stands out as a versatile compound with multifaceted applications across chemistry, biology, and agriculture. Its unique structure enables it to participate in diverse chemical reactions and biological interactions, making it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.